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Compound of Interest

Compound Name: Tetrahydrolachnophyllum lactone

Cat. No.: B592797 Get Quote

An objective analysis of the environmental fate and toxicity of Tetrahydrolachnophyllum
lactone, benchmarked against established herbicides, to inform sustainable agricultural and

pharmaceutical development.

Introduction

Tetrahydrolachnophyllum lactone and its derivatives are gaining attention as potential

bioherbicides, offering a promising alternative to conventional synthetic herbicides. This guide

provides a comprehensive comparison of the environmental fate and toxicity of (4Z)-

lachnophyllum lactone (LAC), a representative compound of this class, against widely used

herbicides: glyphosate, metolachlor, and atrazine. Due to the limited availability of data for

"Tetrahydrolachnophyllum lactone," this analysis focuses on the closely related and well-

studied (4Z)-lachnophyllum lactone, alongside its analogue (4Z,8Z)-matricaria lactone (MAT).

This document is intended for researchers, scientists, and professionals in drug development

and agriculture to facilitate informed decisions based on robust scientific data.

Comparative Environmental Fate
The environmental persistence of a herbicide is a critical factor in its overall environmental

impact. The following table summarizes the degradation data for (4Z)-lachnophyllum lactone,

(4Z,8Z)-matricaria lactone, glyphosate, metolachlor, and atrazine.
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Table 1: Comparison of Degradation and Environmental Persistence

Compound Degradation Rate Half-life in Soil Notes

(4Z)-lachnophyllum

lactone (LAC)

8.5% in 24h; 67% in

16 days[1][2]
-

Slower degradation

suggests potential for

longer-lasting action.

(4Z,8Z)-matricaria

lactone (MAT)

~90% in 24h; >98% in

16 days[1][2]
-

Rapid degradation

minimizes

environmental

persistence.

Glyphosate
Highly variable;

typically 2-197 days[2]

47 days (typical field)

[2]

Strongly adsorbs to

soil, degradation is

primarily microbial.[2]

Metolachlor - 47-107 days[3]
Can leach beyond the

root zone.[3]

Atrazine

Persists for several

days to months, can

be years in some

cases[1]

13-261 days[4]

Slow breakdown in

water bodies and

groundwater.[1]

(4Z)-lachnophyllum lactone (LAC) Degradation

(4Z,8Z)-matricaria lactone (MAT) Degradation

100% ~91.5% remaining24 hours ~33% remaining16 days

100% ~10% remaining24 hours <2% remaining16 days
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Caption: Comparative degradation of LAC and MAT over 16 days.

Comparative Ecotoxicity
The toxicity of a herbicide to non-target organisms is a crucial aspect of its environmental risk

assessment. The following tables summarize the aquatic and terrestrial toxicity data for the

compared compounds.

Table 2: Aquatic Ecotoxicity Data

Organism Endpoint

(4Z)-
lachnoph
yllum
lactone
(LAC)

(4Z,8Z)-
matricari
a lactone
(MAT)

Glyphosa
te

Metolachl
or

Atrazine

Aliivibrio

fischeri

(bacterium)

EC50
8.078

mg/L[1][2]

0.642

mg/L[1][2]
- - -

Raphidocel

is

subcapitata

(alga)

EC50
9.880

mg/L[1][2]

4.520 mg/L

(hormetic

effects

noted)[1][2]

- - -

Daphnia

magna

(crustacea

n)

EC50 (48h)
1.728

mg/L[1][2]

2.239

mg/L[1][2]
- 25 mg/L -

Fish

(various

species)

LC50 (96h) - -

Low

toxicity to

fish

Moderately

toxic (e.g.,

Rainbow

trout: ~3

mg/L)[5]

Slightly to

moderately

toxic

Table 3: Terrestrial Ecotoxicity Data
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Organism
/Test

Endpoint

(4Z)-
lachnoph
yllum
lactone
(LAC)

(4Z,8Z)-
matricari
a lactone
(MAT)

Glyphosa
te

Metolachl
or

Atrazine

Caenorhab

ditis

elegans

(nematode)

Mortality

No

mortality

observed[1

][2]

No

mortality

observed[1

][2]

- - -

Lepidum

sativum

(cress)

Germinatio

n

No effect

on

germinatio

n[1][2]

No effect

on

germinatio

n[1][2]

- - -

Shoot

Length

EC50

85.89

mg/L[1][2]

82.30

mg/L[1][2]
- - -

Mammals

(oral LD50,

rat)

Acute

Toxicity
- -

>5000

mg/kg

1200-2780

mg/kg[5]

3090

mg/kg[4]
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Ecotoxicological Risk Assessment Workflow
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(e.g., Tetrahydrolachnophyllum lactone)
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(Plants, Earthworms, Microorganisms)

Regulatory Decision
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Caption: Conceptual workflow for ecotoxicological risk assessment.

Experimental Protocols
A summary of the methodologies employed in the cited studies is provided below to ensure

transparency and reproducibility.

Degradation Studies
Protocol: The degradation of (4Z)-lachnophyllum lactone (LAC) and (4Z,8Z)-matricaria

lactone (MAT) was assessed in ISO 8692:2012 medium. The compounds were incubated

under controlled temperature (20 °C) and light (254 nm) conditions for 16 days. The
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concentration of the compounds was measured at various time points to determine the

percentage of degradation.[1]

Aquatic Ecotoxicity Testing
Aliivibrio fischeri (Luminescent Bacteria) Toxicity Test:

Principle: This test is based on the inhibition of the natural luminescence of the marine

bacterium Aliivibrio fischeri. The reduction in light output upon exposure to a toxic

substance is measured with a luminometer.

Procedure (based on ISO 11348-3): Freeze-dried bacteria are reconstituted and exposed

to a series of dilutions of the test compound. The light emission is measured after specific

incubation periods (e.g., 5, 15, and 30 minutes). The concentration causing a 50%

reduction in light emission (EC50) is calculated.[6][7]

Raphidocelis subcapitata (Green Algae) Growth Inhibition Test:

Principle: This test evaluates the effect of a substance on the growth of the freshwater

green alga Raphidocelis subcapitata.

Procedure (based on OECD 201): A defined number of algal cells are exposed to various

concentrations of the test substance in a nutrient-rich medium for 72 hours under

controlled conditions of light and temperature. The algal growth is measured, and the

concentration that inhibits growth by 50% (EC50) is determined.

Daphnia magna (Water Flea) Immobilization Test:

Principle: This acute toxicity test determines the concentration of a substance that

immobilizes 50% of the tested Daphnia magna population within a 24 or 48-hour period.

Procedure (based on OECD 202): Young daphnids (less than 24 hours old) are exposed

to a range of concentrations of the test substance. After 24 and 48 hours, the number of

immobilized daphnids is recorded to calculate the EC50.[8]

Terrestrial Ecotoxicity Testing
Caenorhabditis elegans (Nematode) Toxicity Test:
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Principle: This test assesses the lethal effects of a substance on the soil-dwelling

nematode C. elegans.

Procedure: A population of C. elegans is exposed to the test substance in a suitable

medium or soil matrix. Mortality is assessed after a defined exposure period.

Lepidum sativum (Cress) Seed Germination and Root Elongation Test:

Principle: This phytotoxicity test evaluates the effects of a substance on seed germination

and early seedling growth.

Procedure (based on OECD 208): Seeds of Lepidum sativum are placed on a substrate

(e.g., filter paper) soaked with different concentrations of the test substance. The

percentage of germination and the length of the roots and shoots are measured after a

specific incubation period (e.g., 72 hours) to determine the EC50 for growth inhibition.

Conclusion
This comparative guide highlights the distinct environmental profiles of (4Z)-lachnophyllum

lactone and conventional herbicides. (4Z)-lachnophyllum lactone demonstrates a more

favorable degradation profile compared to the persistent nature of atrazine. While its aquatic

toxicity is notable, particularly towards Daphnia magna, it shows limited toxicity to the terrestrial

organisms tested. In contrast, conventional herbicides like glyphosate, metolachlor, and

atrazine have well-documented and varied environmental impacts, including potential for

groundwater contamination and toxicity to a broader range of non-target species.

For researchers and professionals, this data underscores the potential of lactone-based

compounds as bioherbicides with reduced environmental persistence. However, their specific

ecotoxicological effects, particularly in aquatic ecosystems, warrant further investigation to

ensure their safe and sustainable application in agriculture and other relevant fields. Continued

research into the degradation products and long-term ecosystem effects of these novel

compounds is essential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://wwwn.cdc.gov/TSP/PHS/PHS.aspx?phsid=336&toxid=59
https://en.wikipedia.org/wiki/Glyphosate
https://cdn.who.int/media/docs/default-source/wash-documents/wash-chemicals/metolachlor.pdf?sfvrsn=2533b5ab_4
https://en.wikipedia.org/wiki/Atrazine
http://extoxnet.orst.edu/pips/metolach.htm
https://www.biotoxicity.com/index.php/ebpi-toxicity-tests/aliivibrio-fischeri-toxicity-tests
https://www.microbiotests.com/aliivibrio-fischeri-luminescent-bacteria-toxicity-test-2/
https://www.microbiotests.com/toxkit/freshwater-daphnia-toxicity-test-with-daphtoxkit-f/
https://www.benchchem.com/product/b592797#assessing-the-environmental-fate-and-toxicity-of-tetrahydrolachnophyllum-lactone
https://www.benchchem.com/product/b592797#assessing-the-environmental-fate-and-toxicity-of-tetrahydrolachnophyllum-lactone
https://www.benchchem.com/product/b592797#assessing-the-environmental-fate-and-toxicity-of-tetrahydrolachnophyllum-lactone
https://www.benchchem.com/product/b592797#assessing-the-environmental-fate-and-toxicity-of-tetrahydrolachnophyllum-lactone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b592797?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

